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Compound of Interest

Compound Name: Sebaleic Acid-d19

Cat. No.: B12301230 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the commercial availability of deuterated

sebacic acid. Analysis of supplier catalogs reveals that while Sebacic Acid-d19 is not

commercially available, a highly deuterated analog, Sebacic Acid-d16, is offered by major

chemical suppliers. This guide will focus on the technical specifications of this available

deuterated standard, offering researchers a comprehensive resource for their experimental

needs.

It is important to note that a similarly named compound, "Sebaleic Acid-d19," is commercially

available but is a distinct molecule (a deuterated version of (5Z,8Z)-octadecadienoic acid) and

should not be confused with deuterated sebacic acid (decanedioic acid).

Commercially Available Deuterated Sebacic Acid
The primary commercially available deuterated form of sebacic acid is Sebacic acid-C-d16.

This isotopically labeled compound is supplied by Sigma-Aldrich.

Quantitative Data Summary
The following table summarizes the key quantitative data for the commercially available

Sebacic Acid-d16.
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Parameter Specification Supplier Catalog Number

Product Name Sebacic acid-C-d16 Sigma-Aldrich 615617

Chemical Formula HOOC(CD₂)₈COOH Sigma-Aldrich 615617

Molecular Weight 218.35 g/mol Sigma-Aldrich 615617

Isotopic Purity 98 atom % D Sigma-Aldrich

Chemical Purity 99% (CP) Sigma-Aldrich

Physical Form Solid Sigma-Aldrich

Melting Point 133-137 °C (lit.) Sigma-Aldrich

Note: For the most accurate and up-to-date information, including pricing and availability, it is

recommended to consult the supplier's website directly. A Certificate of Analysis (CoA) with lot-

specific data is typically available for download from the product page.

Experimental Protocols
As Sebacic Acid-d16 is a commercially available standard, this guide focuses on its

procurement rather than its synthesis. Researchers requiring this material for use as an internal

standard in mass spectrometry-based assays or as a tracer in metabolic studies can directly

purchase it from the supplier listed above. No publicly available, detailed experimental

protocols for the de novo synthesis of Sebacic Acid-d19 or Sebacic Acid-d16 were identified

during the literature search for this guide. The synthesis of such highly deuterated long-chain

dicarboxylic acids typically involves specialized, multi-step procedures that are often proprietary

to the manufacturer.

Logical Relationship of Deuterated Sebacic Acid
Availability
The following diagram illustrates the relationship between the requested compound and the

commercially available alternatives.
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Caption: Availability of Deuterated Sebacic Acid.

This guide provides a clear and concise overview of the commercial landscape for deuterated

sebacic acid, enabling researchers to make informed decisions for their procurement and

experimental design.

To cite this document: BenchChem. [Commercial Availability of Deuterated Sebacic Acid: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12301230#commercial-availability-of-sebacic-acid-
d19]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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